Cas no 28998-67-6 (1H-Pyrazole, 3-butyl-)

• Product Name: 1H-Pyrazole, 3-butyl-
• CAS No: 28998-67-6
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• CID: 275090
• PubChem ID: 206968
• Update Time: 2025-04-19

1H-Pyrazole, 3-butyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-butyl-
• 5-butyl-1H-pyrazole
• 3-Butylpyrazole
• DTXSID40183189
• 28998-67-6
• 4-23-00-00640 (Beilstein Handbook Reference)
• BRN 0002076
• Pyrazole, 3-butyl-
• 3-Butyl-1H-pyrazole
• SCHEMBL2318840
• butylpyrazole

• Inchi： 1S/C7H12N2/c1-2-3-4-7-5-6-8-9-7/h5-6H,2-4H2,1H3,(H,8,9)
• InChI Key： GFJCGXFXOXSUJX-UHFFFAOYSA-N
• SMILES： N1C(=CC=N1)CCCC

Computed Properties

• Exact Mass: 124.10016
• Monoisotopic Mass: 124.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 73.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 0.979
• Boiling Point: 238.1°Cat760mmHg
• Flash Point: 100.7°C
• Refractive Index: 1.504
• PSA: 28.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles